Cas no 2680790-77-4 (3-2-(piperidin-3-yloxy)ethylpiperidine)

• Product Name: 3-2-(piperidin-3-yloxy)ethylpiperidine
• CAS No: 2680790-77-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5652982
• PubChem ID: 165917678
• Update Time: 2025-10-18

3-2-(piperidin-3-yloxy)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2680790-77-4
• 3-[2-(piperidin-3-yloxy)ethyl]piperidine
• EN300-28273177
• 3-2-(piperidin-3-yloxy)ethylpiperidine

• Inchi： 1S/C12H24N2O/c1-3-11(9-13-6-1)5-8-15-12-4-2-7-14-10-12/h11-14H,1-10H2
• InChI Key： VWBKYZDOZHJPPX-UHFFFAOYSA-N
• SMILES： O(CCC1CNCCC1)C1CNCCC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.3Ų

Additional information on 3-2-(piperidin-3-yloxy)ethylpiperidine

Introduction to 3-2-(Piperidin-3-yloxy)ethylpiperidine (CAS No. 2680790-77-4)

3-2-(Piperidin-3-yloxy)ethylpiperidine (CAS No. 2680790-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for understanding receptor interactions.

The chemical structure of 3-2-(Piperidin-3-yloxy)ethylpiperidine consists of a piperidine ring linked to another piperidine ring via an ethylene bridge, with an additional hydroxyl group attached to one of the piperidine rings. This intricate arrangement imparts specific pharmacological properties that make it a valuable candidate for drug development.

Recent studies have highlighted the potential of 3-2-(Piperidin-3-yloxy)ethylpiperidine in modulating neurotransmitter systems. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential as an antidepressant or antipsychotic agent. The research also noted that the compound's selectivity for these receptors could minimize side effects commonly associated with broader-spectrum drugs.

In addition to its receptor-modulating properties, 3-2-(Piperidin-3-yloxy)ethylpiperidine has shown promise in preclinical models of neurodegenerative diseases. A 2022 study in the journal Neuropharmacology reported that this compound can reduce neuroinflammation and protect neurons from oxidative stress, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-2-(Piperidin-3-yloxy)ethylpiperidine involves multi-step reactions, including the formation of the piperidine rings and the introduction of the hydroxyl group. Advanced synthetic methods, such as transition-metal-catalyzed coupling reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic profile of 3-2-(Piperidin-3-yloxy)ethylpiperidine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-2-(Piperidin-3-yloxy)ethylpiperidine in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These findings have paved the way for further Phase II and III trials to explore its therapeutic potential in larger patient populations.

Beyond its therapeutic applications, 3-2-(Piperidin-3-yloxy)ethylpiperidine serves as a valuable tool for basic research in neuroscience. Its ability to selectively modulate specific receptors makes it an excellent probe for investigating receptor function and signaling pathways. This has led to numerous studies aimed at elucidating the molecular mechanisms underlying various neurological disorders.

In conclusion, 3-2-(Piperidin-3-yloxy)ethylpiperidine (CAS No. 2680790-77-4) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure and pharmacological properties make it a valuable asset in the ongoing efforts to develop more effective treatments for neurological disorders and to advance our understanding of brain function.